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Compound of Interest |

Compound Name: Cadmium chloride hydrate
CAS No.: 7990-78-5
Cat. No.: B1352477
- 7

Scope and Application

This Application Note and Protocol provides a comprehensive framework for the safe handling,
solubilization, and storage of Cadmium Chloride Hydrate in research environments. It is
designed for researchers utilizing

in cellular toxicity assays, calcium channel blocking studies, and materials synthesis (e.g., CdS
guantum dots).

Critical Warning: Cadmium Chloride is a Group 1 Carcinogen (IARC), a potent mutagen, and a
reproductive toxin. It mimics calcium ions biologically, allowing it to penetrate cellular barriers
and accumulate in the kidney and liver with a biological half-life of 10-30 years.

Chemical Profile & Hazard Assessment
Physical & Chemical Properties

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1352477?utm_src=pdf-interest
https://www.benchchem.com/product/b1352477?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Data Notes
. | Often supplied as
ormula
(Common) hemipentahydrate.
Use specific MW on bottle for
MW 228.35 g/mol (Hydrate) )
molarity calc.
- Freely soluble in water (~1400 Hygroscopic; absorbs
Solubility ] )
g/L) atmospheric moisture.
) ) ) Odorless, but dust is highly
Appearance White crystalline solid ]
toxic.
. Stable under standard Hydrolyzes in basic pH;
Stability

conditions

precipitates with Phosphates.

Regulatory Exposure Limits

Agency Limit Type Value
OSHA PEL (Permissible Exposure
Limit) (TWA 8-hour)
ACGIH TLV (Threshold Limit Value) (Total Dust)
Immediate Danger to
IDLH

Life/Health

(Cd metal/dust)

Engineering Controls & Personal Protective

Equipment (PPE)

The Hierarchy of Controls must be strictly followed. Engineering controls (fume hoods) are the

primary defense; PPE is the secondary line of defense.

Respiratory & Ventilation

» Mandatory: All weighing and open-vessel handling must occur inside a certified Chemical

Fume Hood or Biological Safety Cabinet (Class II, Type B2) that exhausts to the outside.
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o Prohibited: Never handle dry powder on an open benchtop.

o Respirator: If hood access is compromised (emergency only), use a full-face respirator with
P100 (HEPA) cartridges.

Dermal Protection (Glove Selection)

Cadmium ions can permeate compromised skin, but the greater risk is hand-to-mouth transfer.
e Primary Glove: Nitrile Rubber (Minimum thickness: 0.11 mm).
e Secondary Glove (Double-Gloving): Recommended for stock preparation.

o Breakthrough Time: Nitrile provides >480 mins protection against saturated solutions. Latex
is not recommended due to variable permeability and potential allergic reactions confounding
safety assessments.

Protocol: Preparation of Stock Solution (100 mM)

Objective: Prepare a stable, sterile 100 mM
stock solution for biological assays. Context: Cadmium ions (
) will precipitate as

if the pH rises >7.0 or if exposed to phosphate/carbonate buffers during preparation.

Materials

o Cadmium Chloride Hydrate (check label for specific hydration state, e.g.,
).

» Ultrapure Water (Milli-Q, 18.2 MQ).

e 0.22

PVDF or PES Syringe Filter.

 Sterile Polypropylene (PP) tube (15 mL or 50 mL). Avoid glass for long-term storage of low
concentrations to prevent adsorption, though less critical for 200 mM.
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Calculation (Example for 10 mL of 100 mM)

Assuming
(MW

228.35 g/mol ):

Step-by-Step Procedure

o Setup: Place balance inside the fume hood or use a static-free powder weighing funnel. Pre-
label the destination tube as "DANGER: CANCER HAZARD - CdCI2".

e Weighing:
o Tare the weighing boat.
o Weigh exactly 0.2284 g of solid.

o Technique: Close the stock bottle immediately. If any grains spill in the balance, wipe with
a damp Kimwipe immediately (do not blow or brush).

e Solubilization:
o Transfer solid to the PP tube.
o Add ~8 mL of Ultrapure Water.
o Vortex until fully dissolved (Solution should be clear and colorless).

o Troubleshooting: If the solution is cloudy, the water may be slightly basic or contain
phosphates. A small drop of dilute HCI can clarify it, but for biological use, verify this does
not acidify the media too aggressively.

e Volume Adjustment: Add water to bring the final volume to 10 mL.
 Sterilization:
o Pass the solution through a 0.22

syringe filter into a fresh sterile tube.
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o Note: This removes potential fungal spores or insoluble impurities.
e Storage:
o Store at Room Temperature (RT) or 4°C.

o Protect from light (though not strictly photosensitive, it prevents algae growth in non-sterile
conditions).

o Shelf Life: 6 months. Discard if precipitate forms.

Workflow Visualization
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Click to download full resolution via product page

Figure 1: Safe preparation workflow for Cadmium Chloride stock solutions.

Biological Mechanism & Application Note

Why use Cadmium Chloride? In drug development and toxicology,

is used to model oxidative stress and heavy metal toxicity. Its primary mechanism involves
"lonic Mimicry."

e Entry:
enters cells via Calcium channels (L-type) and metal transporters (DMT1).
 Disruption: It displaces Zinc (

) and Calcium (

) in metalloproteins.
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+ Damage: This displacement inhibits DNA repair enzymes and generates Reactive Oxygen
Species (ROS), leading to apoptosis.

CdCI2 Exposure

Cellular Entry
(via Ca2+ Channels/DMT1)

lonic Mimicry
(Displaces Zn2+, Ca2+)

ROS Generation Inhibition of
(Mitochondrial Stress) DNA Repair

Apoptosis / Necrosis

Click to download full resolution via product page
Figure 2: Cellular toxicity pathway of Cadmium, highlighting ionic mimicry and ROS generation.

Waste Disposal & Spill Management
Spill Cleanup

¢ Dry Spill (Powder): Do NOT dry sweep. This generates inhalable dust.
o Cover with wet paper towels or absorbent pads.

o Wipe up carefully, placing all materials into a hazardous waste bag.
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o Wet Spill (Solution): Absorb with chemical spill pads.

o Decontamination: Wash the surface with soap and water three times. Test surface pH if acid
was involved.

Disposal (RCRA Compliance)
Cadmium is a D-listed waste under RCRA (Resource Conservation and Recovery Act).
e Waste Code:D006 (Cadmium).[1]

e Protocol:

o Collect all liquids, pipette tips, and contaminated gloves in a dedicated container labeled
"Hazardous Waste: Cadmium Compounds."

o Do not pour down the drain. Even trace amounts are regulated (

mg/L is hazardous).

o Contact EHS for pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. republicservices.com [republicservices.com]
e 2.eCFR :: 29 CFR 1910.1027 -- Cadmium. [ecfr.gov]

e To cite this document: BenchChem. [Standard Operating Procedure: Handling & Preparation
of Cadmium Chloride Hydrate ( )]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1352477#standard-operating-procedure-for-working-
with-cadmium-chloride-hydrate-in-a-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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